Cas no 154136-85-3 (4-Oxazolecarboxaldehyde, 2-(chloromethyl)-)

• Product Name: 4-Oxazolecarboxaldehyde, 2-(chloromethyl)-
• CAS No: 154136-85-3
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 1328735
• PubChem ID: 55303725
• Update Time: 2025-04-20

4-Oxazolecarboxaldehyde, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxaldehyde, 2-(chloromethyl)-
• 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde
• 154136-85-3
• SCHEMBL14071554
• 2-(Chloromethyl)oxazole-4-carbaldehyde
• AKOS006387879
• CS-0529275
• DTXSID10717753

• Inchi： 1S/C5H4ClNO2/c6-1-5-7-4(2-8)3-9-5/h2-3H,1H2
• InChI Key： PGYBNLVTUQTSSY-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C=O)=CO1

Computed Properties

• Exact Mass: 144.99312
• Monoisotopic Mass: 144.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles